Cas no 1040686-04-1 (3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline)

3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline structure
1040686-04-1 structure
Product name:3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline
CAS No:1040686-04-1
MF:C20H27NO2
MW:313.433885812759
CID:4678144

3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(SEC-BUTOXY)-N-(3-PROPOXYBENZYL)ANILINE
    • N-[(3-propoxyphenyl)methyl]-3-(sec-butoxy)aniline
    • 3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline
    • Inchi: 1S/C20H27NO2/c1-4-12-22-19-10-6-8-17(13-19)15-21-18-9-7-11-20(14-18)23-16(3)5-2/h6-11,13-14,16,21H,4-5,12,15H2,1-3H3
    • InChI Key: LYCWCFHOVPEHTK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)NCC1C=CC=C(C=1)OCCC)C(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 310
  • Topological Polar Surface Area: 30.5

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